Cas no 1396801-81-2 (N-[(1H-1,3-benzodiazol-2-yl)methyl]-1-(1H-indole-3-carbonyl)azetidine-3-carboxamide)

• Product Name: N-[(1H-1,3-benzodiazol-2-yl)methyl]-1-(1H-indole-3-carbonyl)azetidine-3-carboxamide
• CAS No: 1396801-81-2
• MF: C₂₁H₁₉N₅O₂
• MW: 373.407863855362
• CID: 5749052
• PubChem ID: 71785324
• Update Time: 2025-07-11

N-[(1H-1,3-benzodiazol-2-yl)methyl]-1-(1H-indole-3-carbonyl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((1H-benzo[d]imidazol-2-yl)methyl)-1-(1H-indole-3-carbonyl)azetidine-3-carboxamide
• N-[(1H-1,3-benzodiazol-2-yl)methyl]-1-(1H-indole-3-carbonyl)azetidine-3-carboxamide
• F6125-1349
• VU0532692-1
• 1396801-81-2
• AKOS024532899
• N-(1H-benzimidazol-2-ylmethyl)-1-(1H-indole-3-carbonyl)azetidine-3-carboxamide

• Inchi： 1S/C21H19N5O2/c27-20(23-10-19-24-17-7-3-4-8-18(17)25-19)13-11-26(12-13)21(28)15-9-22-16-6-2-1-5-14(15)16/h1-9,13,22H,10-12H2,(H,23,27)(H,24,25)
• InChI Key： SRFXVMSGRUKZSR-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C(C2=CNC3C=CC=CC2=3)=O)C1)NCC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 373.15387487g/mol
• Monoisotopic Mass: 373.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives